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Abstract

Loureirin B, a flavonoid and a primary bioactive constituent of Resina Draconis (Dragon's
Blood), has garnered significant scientific interest for its diverse pharmacological properties.
This technical guide provides a comprehensive review of the biological activities of Loureirin
B, with a focus on its anti-cancer, anti-inflammatory, neuroprotective, and metabolic regulatory
effects. This document synthesizes quantitative data from multiple studies, outlines key
experimental methodologies, and presents visual representations of the underlying signaling
pathways to facilitate a deeper understanding of its therapeutic potential.

Introduction

Loureirin B, with the chemical formula C18H2005, is a dihydrochalcone that has been
traditionally used in Chinese medicine.[1] Modern pharmacological studies have begun to
elucidate the molecular mechanisms underpinning its therapeutic effects. This guide serves as
a technical resource for researchers and professionals in the field of drug discovery and
development, providing a consolidated overview of the current state of knowledge regarding
Loureirin B's biological functions.

Anti-Cancer Activities
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Loureirin B has demonstrated significant anti-cancer activity across various cancer cell lines.
Its mechanisms of action primarily involve the induction of apoptosis, cell cycle arrest, and
inhibition of cell proliferation, invasion, and migration.

Signaling Pathways in Anti-Cancer Activity

A key pathway implicated in Loureirin B's anti-cancer effects is the PISK/AKT signaling
cascade. In cervical cancer cells (HeLa), Loureirin B has been shown to suppress this
pathway, leading to reduced cell viability and proliferation.[2] Furthermore, studies on colorectal
cancer have indicated that Loureirin B analogues can regulate the cell cycle and the Fas
death receptor pathway.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Loureirin-B
https://www.researchgate.net/figure/The-neuroprotective-effects-of-loureirin-B-were-regulated-by-AKT-CREB-and-Nrf2-a_fig11_341487611
https://pmc.ncbi.nlm.nih.gov/articles/PMC11212204/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11212204/
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/product/b1675249#review-of-loureirin-b-biological-activities
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675249?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675249?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

